Cas no 2229313-50-0 (2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol
• CAS No: 2229313-50-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6463932
• PubChem ID: 165707320
• Update Time: 2025-08-04

2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol
• [2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropyl]methanol
• 2229313-50-0
• EN300-1812306

• Inchi： 1S/C9H14N2O/c1-8(2)5-9(8,6-12)7-3-4-10-11-7/h3-4,12H,5-6H2,1-2H3,(H,10,11)
• InChI Key： VWIVRLDKRQNYEB-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=NN2)CC1(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.9Ų

Additional information on 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol

Professional Introduction to Compound with CAS No. 2229313-50-0 and Product Name: 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol

2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol, identified by the CAS number 2229313-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropyl backbone and a pyrazole substituent, which are known for their diverse biological activities. The structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The pyrazole moiety in 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol is a key pharmacophore that has been extensively studied for its potential biological effects. Pyrazole derivatives are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of this moiety in the molecular structure suggests that 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol may possess similar therapeutic benefits. Recent studies have demonstrated that pyrazole-based compounds can interact with various biological targets, making them valuable scaffolds for drug discovery.

The cyclopropyl group is another significant structural feature of this compound. Cyclopropane rings are rare in natural products but are frequently incorporated into synthetic molecules due to their unique electronic properties and steric effects. The cyclopropyl group in 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol can influence the molecule's reactivity and binding affinity to biological targets. This structural element has been shown to enhance the bioavailability and metabolic stability of drug candidates, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding interactions between 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol and various protein targets. These studies suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

In addition to its potential therapeutic applications, 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol has also attracted interest for its synthetic utility. The combination of a pyrazole ring and a cyclopropyl group provides a versatile framework for further chemical modifications. Researchers have explored various synthetic strategies to functionalize this molecule, leading to the development of novel derivatives with enhanced biological activity. These efforts highlight the importance of 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol as a building block in medicinal chemistry.

The chemical synthesis of 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework of this compound. These techniques not only improve the efficiency of the synthesis but also allow for the introduction of specific functional groups that can enhance the biological activity of the final product.

Current research efforts are focused on evaluating the pharmacokinetic properties of 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol to assess its suitability for clinical development. Studies have shown that pyrazole derivatives can exhibit favorable pharmacokinetic profiles when properly designed. The cyclopropyl group is believed to contribute to the metabolic stability of this compound, while the pyrazole moiety enhances its binding affinity to target proteins. These findings suggest that 2229313-50-0 may have potential as an oral therapeutic agent.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. 2,2-dimethyl-1-(1H-pyrazol-3-yl)cyclopropylmethanol serves as an excellent example of how structural modifications can lead to significant improvements in drug design. By combining computational modeling with experimental validation, researchers can accelerate the discovery process and bring new therapies to market more efficiently.

In conclusion,2229313-50-0, identified as 2,2-dimethyl-1-(1H-pyrazol-3-y lcycloprop ylmethanol, represents a promising compound with potential applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents. As research continues to uncover new insights into its biological activity and synthetic utility,this molecule is poised to play a significant role in advancing medical science.